Cas no 894004-06-9 (4-{2-(1-{bis(propan-2-yl)carbamoylmethyl}-1H-indol-3-yl)sulfonylacetamido}benzamide)

• Product Name: 4-{2-(1-{bis(propan-2-yl)carbamoylmethyl}-1H-indol-3-yl)sulfonylacetamido}benzamide
• CAS No: 894004-06-9
• MF: C₂₅H₃₀N₄O₅S
• MW: 498.594504833221
• CID: 5511837
• Update Time: 2025-07-14

4-{2-(1-{bis(propan-2-yl)carbamoylmethyl}-1H-indol-3-yl)sulfonylacetamido}benzamide Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-1-acetamide, 3-[[2-[[4-(aminocarbonyl)phenyl]amino]-2-oxoethyl]sulfonyl]-N,N-bis(1-methylethyl)-
• 4-{2-(1-{bis(propan-2-yl)carbamoylmethyl}-1H-indol-3-yl)sulfonylacetamido}benzamide

• Inchi： 1S/C25H30N4O5S/c1-16(2)29(17(3)4)24(31)14-28-13-22(20-7-5-6-8-21(20)28)35(33,34)15-23(30)27-19-11-9-18(10-12-19)25(26)32/h5-13,16-17H,14-15H2,1-4H3,(H2,26,32)(H,27,30)
• InChI Key： BVSSLYHVKYSHCR-UHFFFAOYSA-N
• SMILES： N1(CC(N(C(C)C)C(C)C)=O)C2=C(C=CC=C2)C(S(CC(NC2=CC=C(C(N)=O)C=C2)=O)(=O)=O)=C1

Additional information on 4-{2-(1-{bis(propan-2-yl)carbamoylmethyl}-1H-indol-3-yl)sulfonylacetamido}benzamide

Recent Advances in the Study of 4-{2-(1-{bis(propan-2-yl)carbamoylmethyl}-1H-indol-3-yl)sulfonylacetamido}benzamide (CAS: 894004-06-9)

The compound 4-{2-(1-{bis(propan-2-yl)carbamoylmethyl}-1H-indol-3-yl)sulfonylacetamido}benzamide (CAS: 894004-06-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique indole sulfonamide structure, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 4-{2-(1-{bis(propan-2-yl)carbamoylmethyl}-1H-indol-3-yl)sulfonylacetamido}benzamide to improve its pharmacological properties. Researchers have employed advanced synthetic techniques, including microwave-assisted synthesis and solid-phase peptide synthesis, to achieve higher yields and purity. These efforts have been complemented by computational modeling studies to predict the compound's binding affinity and selectivity for various biological targets, such as kinases and G-protein-coupled receptors (GPCRs).

One of the most promising findings is the compound's potential as an inhibitor of specific protein kinases involved in cancer progression. In vitro assays have demonstrated that 4-{2-(1-{bis(propan-2-yl)carbamoylmethyl}-1H-indol-3-yl)sulfonylacetamido}benzamide exhibits nanomolar inhibitory activity against several kinases, including those implicated in tumor growth and metastasis. Furthermore, preliminary in vivo studies using xenograft mouse models have shown significant tumor growth inhibition with minimal toxicity, suggesting a favorable therapeutic window.

Another area of interest is the compound's potential application in neurodegenerative diseases. Recent research has explored its ability to modulate neuroinflammatory pathways, particularly those involving microglial activation. Studies have indicated that 4-{2-(1-{bis(propan-2-yl)carbamoylmethyl}-1H-indol-3-yl)sulfonylacetamido}benzamide can reduce the production of pro-inflammatory cytokines in microglial cells, which may have implications for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

Despite these promising findings, challenges remain in the development of 4-{2-(1-{bis(propan-2-yl)carbamoylmethyl}-1H-indol-3-yl)sulfonylacetamido}benzamide as a therapeutic agent. Issues such as poor solubility and metabolic stability have been identified as potential barriers to clinical translation. Current research is focused on addressing these challenges through structural modifications and formulation strategies, such as the development of prodrugs and nanoparticle-based delivery systems.

In conclusion, the compound 4-{2-(1-{bis(propan-2-yl)carbamoylmethyl}-1H-indol-3-yl)sulfonylacetamido}benzamide (CAS: 894004-06-9) represents a promising candidate for further development in both oncology and neurodegenerative disease research. Continued efforts to optimize its pharmacological properties and elucidate its mechanism of action will be critical to advancing this compound toward clinical applications. The latest research underscores the importance of interdisciplinary approaches, combining synthetic chemistry, computational biology, and preclinical studies, to unlock the full therapeutic potential of this molecule.